2-{[2-(Morpholin-4-yl)ethyl]amino}ethan-1-ol

• Molecular Formula: C8H18N2O2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 2-(2-morpholin-4-ylethylamino)ethanol
• InChI: InChI=1S/C8H18N2O2/c11-6-2-9-1-3-10-4-7-12-8-5-10/h9,11H,1-8H2
• InChI Key: CZAIZYXGORRFQA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNCCO

Description

2-{[2-(Morpholin-4-yl)ethyl]amino}ethan-1-ol is a useful research compound. Its molecular formula is C8H18N2O2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-morpholinoethylchloride hydrochloride (23 g, 0.12 mol) and 2-aminoethanol (22 mL, 0.36 mol) was stirred at 140° C. for 5 hours. After the reaction mixture was cooled to room temperature, water (0.10 L) was added thereto. The resulting aqueous solution was saturated with sodium chloride and extracted with chloroform (100 mL×6). The organic layer was dried over anhydrous sodium sulfate and then concentrated under reduced pressure. The resulting residue was distilled to obtain 2-(2-morpholinoethylamino)ethanol (3.4 g, 16%).